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Compound of Interest

Compound Name:
5-formyl-1-methyl-1H-imidazole-4-

carbonitrile

CAS No.: 916257-35-7

Cat. No.: B2409411

Get Quote

Executive Summary: The Isomer Divergence
In the development of imidazole-based pharmaceuticals (e.g., angiotensin II receptor

antagonists like Losartan), the distinction between 4-formyl and 5-formyl derivatives is critical

yet frequently misunderstood due to tautomerism.

The Core Distinction:

Unsubstituted Imidazoles (

-H): The 4-formyl and 5-formyl forms are tautomers and exist in rapid equilibrium. They
cannot be isolated as separate stable entities under standard conditions.

Substituted Imidazoles (

-R): When the

-1 nitrogen is alkylated (e.g., 1-methyl, 1-benzyl), the tautomerism is locked. The 1-alkyl-4-

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2409411#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


formylimidazole and 1-alkyl-5-formylimidazole become distinct isomers with significantly
different thermodynamic stabilities and synthetic accessibilities.

Bottom Line: The 1,4-isomer is thermodynamically preferred and kinetically accessible via

standard Electrophilic Aromatic Substitution (EAS). The 1,5-isomer is sterically strained and

typically requires indirect synthetic routes (e.g., lithiation-mediated functionalization or oxidation

of alcohols).

Thermodynamic Stability & Structural Analysis
The stability difference between these isomers is governed primarily by steric hindrance (peri-

interactions) and dipole alignment.

The Steric Penalty of the 1,5-Isomer
In

-substituted imidazoles, the substituent at the

-1 position (e.g., a methyl or benzyl group) creates a steric zone of exclusion around the
adjacent C-5 carbon.

1-Alkyl-4-formylimidazole (The "Stable" Isomer): The formyl group is at C-4, remote from the

-alkyl group. There is minimal steric clash. The molecule can adopt a planar conformation
easily, maximizing conjugation.

1-Alkyl-5-formylimidazole (The "Strained" Isomer): The formyl group at C-5 is immediately

adjacent to the

-alkyl group. This creates a repulsive Van der Waals interaction (A(1,5) strain), often forcing
the formyl group to twist out of planarity, reducing conjugation and raising the ground-state
energy.

Computational & Experimental Correlates
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Feature 1-Alkyl-4-formylimidazole 1-Alkyl-5-formylimidazole

Thermodynamic Stability High (Global Minimum)
Low (+2–5 kcal/mol relative to

1,4)

Synthetic Accessibility High (Major product of EAS)
Low (Requires blocking

groups/lithiation)

Melting Point Trend
Generally Higher (More

crystalline)

Generally Lower (Often

oils/low MP solids)

Reactivity (Nucleophilic) Standard aldehyde reactivity
Reduced (Steric shielding by

-group)

Synthetic Pathways & Regiocontrol
The synthesis of these derivatives validates their stability profiles. The "natural" flow of

chemistry (Vilsmeier-Haack) leads to the stable 4-isomer.

Pathway Visualization
The following diagram illustrates the divergence in synthesis. Note how direct formylation

avoids the sterically hindered 5-position.
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Figure 1: Regioselectivity of Formylation. Direct EAS favors the 4-position due to steric

freedom. Accessing the 5-position requires overcoming the inherent preference for C2/C4.
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Detailed Experimental Protocol: Vilsmeier-Haack
Formylation
This protocol demonstrates the synthesis of the stable 1-methyl-4-formylimidazole. It serves as

a self-validating system: if the 1,5-isomer were more stable, this reaction would yield a mixture.

Instead, it yields the 1,4-isomer almost exclusively.

Reagents & Equipment[1]
Substrate: 1-Methylimidazole (CAS: 616-47-7)[1]

Reagent: Phosphoryl chloride (

), Dimethylformamide (DMF)[2][3][4]

Solvent: Dichloromethane (DCM) or neat DMF

Safety:

is corrosive and reacts violently with water. Perform in a fume hood.

Step-by-Step Methodology
Vilsmeier Reagent Formation:

In a flame-dried 3-neck flask under

, cool DMF (3.0 equiv) to 0°C.

Add

(1.2 equiv) dropwise over 30 minutes. Ensure internal temp

.

Observation: The solution will turn pale yellow/viscous as the chloroiminium ion forms.

Substrate Addition:

Add 1-methylimidazole (1.0 equiv) dropwise to the Vilsmeier reagent at 0°C.
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Mechanistic Insight: The imidazole ring attacks the electrophilic iminium species. The

bulky

-methyl group directs the attack to the remote C-4 position to minimize steric strain.

Heating & Cyclization:

Warm the mixture to 80–90°C and stir for 4–6 hours.

Checkpoint: Monitor via TLC (System: 10% MeOH in DCM). The starting material (

) should disappear, replaced by a higher

aldehyde spot.

Hydrolysis (Critical Step):

Cool to room temperature. Pour the reaction mixture onto crushed ice (exothermic!).

Adjust pH to ~8.0 using saturated

or

.

Chemistry: This hydrolyzes the intermediate iminium salt into the formyl group.

Isolation:

Extract with DCM (

). Wash combined organics with brine.

Dry over

and concentrate.

Purification: Recrystallize from Ethyl Acetate/Hexane.

Expected Data (Validation)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product: 1-Methyl-1H-imidazole-4-carbaldehyde.

Melting Point: 54–56°C (Distinct crystalline solid).

1H NMR (CDCl3):

9.85 (s, 1H, CHO)

7.60 (s, 1H, C2-H) — Note: C2 is deshielded by both N atoms.

7.55 (s, 1H, C5-H)

3.80 (s, 3H, N-Me)

Comparative Data Summary
The following table synthesizes the physical and chemical distinctions between the two

isomers.

Property 1-Methyl-4-formylimidazole 1-Methyl-5-formylimidazole

CAS Number 41716-18-1 39021-62-0

Primary Synthesis Direct Vilsmeier-Haack (EAS) Oxidation of alcohol / Indirect

Steric Environment Open (Accessible)
Hindered (Peri-interaction with

N-Me)

Physical State Crystalline Solid Often Oil / Low MP Solid

Stability (Shelf) High (Stable at RT) Moderate (Prone to oxidation)

Key NMR Feature C5-H is a singlet (no neighbor) C4-H is a singlet (no neighbor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-Methylimidazole - Wikipedia [en.wikipedia.org]

2. ijpcbs.com [ijpcbs.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. researchgate.net [researchgate.net]

5. pdf.benchchem.com [pdf.benchchem.com]

6. researchgate.net [researchgate.net]

7. orgsyn.org [orgsyn.org]

8. Formation of 4(5)-methylimidazole and its precursors, α-dicarbonyl compounds, in Maillard
model systems - PubMed [pubmed.ncbi.nlm.nih.gov]

9. 5-甲基咪唑-4-甲醛 99% | Sigma-Aldrich [sigmaaldrich.com]

10. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Comparative Stability & Synthesis Guide: 5-Formyl vs.
4-Formyl Imidazole Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2409411/docs#comparative-stability-synthesis-guide-
5-formyl-vs-4-formyl-imidazole-derivatives]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23796138/
https://www.researchgate.net/publication/49710306_Formation_of_Carcinogenic_45-Methylimidazole_in_Maillard_Reaction_Systems
https://pubmed.ncbi.nlm.nih.gov/23796138/
https://pubmed.ncbi.nlm.nih.gov/23796138/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F23796138%2F
https://www.sigmaaldrich.com/HK/zh/product/aldrich/392154
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://www.researchgate.net/publication/368918252_Synthetic_Utility_of_the_Vilsmeier-Haack_Reagent_in_Organic_Synthesis
https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.google.com/url?sa=E&q=https%3A%2F%2Fen.wikipedia.org%2Fwiki%2FVilsmeier%25E2%2580%2593Haack_reaction
https://www.benchchem.com/product/b2409411?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/1-Methylimidazole
https://www.ijpcbs.com/articles/review-article-on-vilsmeierhaack-reaction.pdf
https://pdf.benchchem.com/1595/A_Researcher_s_Guide_to_the_Regioselectivity_of_the_Vilsmeier_Haack_Reaction.pdf
https://www.researchgate.net/publication/368918252_Synthetic_Utility_of_the_Vilsmeier-Haack_Reagent_in_Organic_Synthesis
https://pdf.benchchem.com/24/An_In_Depth_Technical_Guide_to_the_Synthesis_of_1_Methylimidazole_from_Imidazole_and_Methanol.pdf
https://www.researchgate.net/publication/49710306_Formation_of_Carcinogenic_45-Methylimidazole_in_Maillard_Reaction_Systems
http://orgsyn.org/content/pdfs/procedures/v93p0331.pdf
https://pubmed.ncbi.nlm.nih.gov/23796138/
https://pubmed.ncbi.nlm.nih.gov/23796138/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/392154
https://en.wikipedia.org/wiki/Vilsmeier%E2%80%93Haack_reaction
https://www.benchchem.com/product/b2409411/docs#comparative-stability-synthesis-guide-5-formyl-vs-4-formyl-imidazole-derivatives
https://www.benchchem.com/product/b2409411/docs#comparative-stability-synthesis-guide-5-formyl-vs-4-formyl-imidazole-derivatives
https://www.benchchem.com/product/b2409411/docs#comparative-stability-synthesis-guide-5-formyl-vs-4-formyl-imidazole-derivatives
https://www.benchchem.com/product/b2409411/docs#comparative-stability-synthesis-guide-5-formyl-vs-4-formyl-imidazole-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409411?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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